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Compound of Interest

Compound Name: Decyltris[(propan-2-yl)oxy]silane

Cat. No.: B12631002 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the inquiry regarding the physicochemical properties of

Decyltris[(propan-2-yl)oxy]silane. Following a comprehensive search, a specific CAS

number and experimentally determined molecular weight for this exact compound could not be

retrieved from publicly available chemical databases. This suggests that Decyltris[(propan-2-
yl)oxy]silane, also known as decyltriisopropoxysilane, may be a less common or novel

compound.

However, data for structurally similar decyl-silane derivatives are available and are presented

below for comparative purposes. It is crucial to note that these are distinct chemical entities and

their properties will differ from those of Decyltris[(propan-2-yl)oxy]silane.

Physicochemical Data of Related Decyl-Silane
Compounds
For reference and comparison, the following table summarizes the key physicochemical data

for two related decyl-silane compounds: Decyltrimethoxysilane and n-Decyltrichlorosilane.
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Compound
Name

Synonym(s) CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Decyltrimethoxys

ilane

n-

Decyltrimethoxys

ilane

5575-48-4 C13H30O3Si 262.46

n-

Decyltrichlorosila

ne

Trichlorodecylsila

ne
13829-21-5 C10H21Cl3Si 275.71[1]

Methodologies and Experimental Considerations
The presented molecular weights are calculated based on the molecular formulas.

Experimental determination of the molecular weight for a novel compound such as

Decyltris[(propan-2-yl)oxy]silane would typically involve techniques such as mass

spectrometry (e.g., GC-MS or LC-MS) to identify the molecular ion peak.

Logical Relationship of Decyl-Silane Derivatives
The following diagram illustrates the structural relationship between the requested compound

and the related compounds for which data is available. The core decyl-silicon structure is

constant, while the substituents on the silicon atom vary.
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Click to download full resolution via product page

Figure 1. Structural relationship of decyl-silane derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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